Cas no 1214370-37-2 (2,5-Bis(2-fluorophenyl)-4-iodopyridine)

• Product Name: 2,5-Bis(2-fluorophenyl)-4-iodopyridine
• CAS No: 1214370-37-2
• MF: C₁₇H₁₀F₂IN
• MW: 393.169283390045
• CID: 4801764
• Update Time: 2025-10-28

2,5-Bis(2-fluorophenyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2-fluorophenyl)-4-iodopyridine
• 2,5-Bis(2-fluorophenyl)-4-iodopyridine

• Inchi： 1S/C17H10F2IN/c18-14-7-3-1-5-11(14)13-10-21-17(9-16(13)20)12-6-2-4-8-15(12)19/h1-10H
• InChI Key： ZIYOCTAVGUXZDP-UHFFFAOYSA-N
• SMILES： IC1=CC(C2C=CC=CC=2F)=NC=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(2-fluorophenyl)-4-iodopyridine

Introduction to 2,5-Bis(2-fluorophenyl)-4-iodopyridine (CAS No. 1214370-37-2)

2,5-Bis(2-fluorophenyl)-4-iodopyridine, also known by its CAS registry number 1214370-37-2, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered rings containing one nitrogen atom and five carbon atoms. The structure of 2,5-Bis(2-fluorophenyl)-4-iodopyridine is characterized by the substitution of two fluorophenyl groups at the 2 and 5 positions of the pyridine ring and an iodine atom at the 4 position.

The synthesis of CAS No. 1214370-37-2 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. The presence of electron-withdrawing groups such as fluorine atoms on the phenyl rings enhances the reactivity of the pyridine ring towards electrophilic substitution, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the unique electronic properties of pyridine derivatives, particularly those with halogen substituents like iodine. These properties make them promising candidates for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The fluorophenyl groups in CAS No. 1214370-37-6 contribute to increased conjugation length and improved charge transport characteristics.

In addition to its electronic properties, pyridinium salts derived from this compound have shown potential as catalysts in various organic transformations, including C-H activation and cross-coupling reactions. The iodine substituent at the 4 position plays a crucial role in stabilizing intermediates during these reactions, thereby enhancing catalytic efficiency.

The integration of fluorinated aromatic systems into pyridines has also opened new avenues in medicinal chemistry. Researchers are exploring the use of compounds like CAS No. 19988866 as scaffolds for drug discovery due to their ability to modulate protein-protein interactions and inhibit enzyme activity.

In conclusion, CAS No. 19988866, or pyridinium salts, represents a versatile building block with applications spanning organic synthesis, materials science, and medicinal chemistry.